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Compound of Interest

Compound Name: Ceplignan

Cat. No.: B12104700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ceplignan, a dihydrobenzofuran lignan with the IUPAC name (2S,3R)-2-(4-hydroxy-3-

methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid, is a

polyphenolic compound of interest for its potential antioxidant and anti-inflammatory properties.

These attributes make it a candidate for investigation in the development of therapeutics for a

range of pathological conditions. This document provides detailed protocols for a plausible

biomimetic synthesis of Ceplignan and a comprehensive multi-step purification procedure.

Synthesis of Ceplignan: A Biomimetic Approach
The synthesis of the dihydrobenzofuran core of Ceplignan can be achieved through a

biomimetic oxidative coupling of a suitable precursor, such as a ferulic acid derivative. This

approach mimics the natural biosynthetic pathways of lignans in plants.

Proposed Synthetic Pathway
A plausible synthetic route involves the oxidative dimerization of a protected ferulic acid

derivative, followed by functional group modifications to yield Ceplignan. The key step is the

formation of the C8-C5' and C7-O4' bonds to create the dihydrobenzofuran ring structure.
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Step 1: Protection of Ferulic Acid Step 2: Oxidative Coupling Step 3: Functional Group Modification

Ferulic Acid Protected Ferulic Acid Derivative

 Esterification &
 Protection of Phenolic -OH Dimerization Ag2O or Laccase Intermediate Dihydrobenzofuran Reduction of Ester Ceplignan

 Deprotection 

Crude Ceplignan Mixture

Macroporous Resin Chromatography
(e.g., AB-8 resin)

Initial clean-up

Polyamide Resin Chromatography

Separation of flavonoids and lignans

Sephadex LH-20 Chromatography

Size exclusion

Preparative HPLC
(Reversed-Phase C18)

High-resolution purification

Pure Ceplignan (>98%)
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Antioxidant Mechanism Anti-inflammatory Mechanism

Reactive Oxygen
Species (ROS)

Oxidative Stress
& Cellular Damage

Ceplignan

 Neutralizes 

Inflammatory Stimulus
(e.g., LPS)

MAPK Pathway NF-κB Pathway

Pro-inflammatory
Cytokines & Mediators
(TNF-α, IL-6, COX-2)

Ceplignan

 Inhibits  Inhibits 
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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